Cas no 915923-92-1 ((2E)-3-4-(hydroxymethyl)-2-thienylacrylic acid)

• Product Name: (2E)-3-4-(hydroxymethyl)-2-thienylacrylic acid
• CAS No: 915923-92-1
• MF: C₈H₈O₃S
• MW: 184.212321281433
• MDL: MFCD08059790
• CID: 1086277
• PubChem ID: 28063502
• Update Time: 2025-06-30

(2E)-3-4-(hydroxymethyl)-2-thienylacrylic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-(Hydroxymethyl)thiophen-2-yl)acrylic acid
• (2E)-3-[4-(Hydroxymethyl)-2-thienyl]acrylic acid
• AKOS006280529
• 3-[4-(Hydroxymethyl)-2-thienyl]acrylic acid
• SCHEMBL4326058
• 915923-92-1
• BS-39201
• SCHEMBL4326061
• (E)-3-(4-(Hydroxymethyl)thiophen-2-yl)acrylicacid
• MFCD08059790
• (E)-3-[4-(hydroxymethyl)thiophen-2-yl]prop-2-enoic acid
• (2E)-3-4-(hydroxymethyl)-2-thienylacrylic acid

• MDL： MFCD08059790
• Inchi： 1S/C8H8O3S/c9-4-6-3-7(12-5-6)1-2-8(10)11/h1-3,5,9H,4H2,(H,10,11)/b2-1+
• InChI Key： STCGIEGJYVFIQZ-OWOJBTEDSA-N
• SMILES： S1C=C(CO)C=C1/C=C/C(=O)O

Computed Properties

• Exact Mass: 184.01941529g/mol
• Monoisotopic Mass: 184.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 85.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2E)-3-4-(hydroxymethyl)-2-thienylacrylic acid

Introduction to (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic Acid (CAS No. 915923-92-1)

The compound (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid (CAS No. 915923-92-1) is a fascinating molecule with significant potential in various fields, including pharmaceuticals, materials science, and biotechnology. This compound belongs to the class of acrylic acids, which are widely recognized for their versatile chemical properties and reactivity. The presence of the thienyl group in its structure introduces unique electronic and steric effects, making it a valuable substrate for further functionalization and application development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid through various routes, including catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only enhance the yield but also improve the purity of the compound, making it more suitable for high-end applications. The compound's structure, featuring a conjugated enone system and a hydroxymethyl group, contributes to its reactivity and selectivity in various chemical transformations.

One of the most promising applications of (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can be polymerized to form high-performance polymers with excellent thermal stability and mechanical properties. These polymers have potential applications in the electronics industry, where they can be used as dielectric materials or as components in flexible electronics.

In the pharmaceutical sector, (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid has shown potential as a lead compound for drug development. Its ability to form bioactive derivatives has been highlighted in recent studies, where it was used to synthesize compounds with anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a building block for developing novel therapeutic agents targeting chronic diseases such as cancer and neurodegenerative disorders.

The incorporation of the hydroxymethyl group into the molecule introduces additional functionality, enabling further chemical modifications. For instance, this group can be oxidized to form a carboxylic acid or reduced to generate alcohols or other derivatives. Such versatility makes (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid an ideal candidate for combinatorial chemistry approaches, where multiple functionalities can be explored in a single molecule.

Moreover, the thienyl group in the compound imparts aromaticity and enhances electronic communication within the molecule. This property is particularly advantageous in electrochemical applications, such as battery materials and sensors. Recent studies have shown that derivatives of this compound can be used to fabricate high-capacity lithium-ion batteries with improved energy density and cycle stability.

In terms of environmental applications, (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid has been investigated as a biodegradable polymer precursor. Its ability to undergo enzymatic degradation makes it a sustainable alternative to traditional plastics, addressing the growing concern over plastic pollution worldwide.

The synthesis of (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the coupling of thiophene derivatives with acrylic acids under catalytic conditions. The use of transition metal catalysts has been shown to significantly improve reaction efficiency and selectivity, leading to higher yields of the desired product.

Despite its numerous advantages, there are challenges associated with the large-scale production and application of (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid. These include issues related to cost-effectiveness, scalability, and regulatory compliance. However, ongoing research is focused on addressing these challenges through innovative process optimization and green chemistry approaches.

In conclusion, (2E)-3-(4-(hydroxymethyl)-2-thienyl)acrylic acid (CAS No. 915923-92-1) is a versatile compound with immense potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop advanced materials, pharmaceuticals, and sustainable solutions. As new applications continue to emerge, this compound is poised to play a pivotal role in shaping future technological advancements.